Cas no 15455-80-8 (Cholesterol Hexyl Carbonate)

• Product Name: Cholesterol Hexyl Carbonate
• CAS No: 15455-80-8
• MF: C₃₄H₅₈O₃
• MW: 514.822531223297
• MDL: MFCD00059504
• CID: 120991
• PubChem ID: 87565807
• Update Time: 2025-04-18

Cholesterol Hexyl Carbonate Chemical and Physical Properties

Names and Identifiers

• Cholest-5-en-3-ol (3b)-, hexyl carbonate (9CI)
• Cholesterol Hexyl Carbonate
• CHOLESTEROL N-HEXYL CARBONATE
• [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] hexyl carbonate
• Hexyl Carbonic Acid Cholesterol Ester
• Cholesterol carbonic acid hexyl ester
• (3beta)-Cholest-5-en-3-yl hexyl carbonate
• MFCD00059504
• SCHEMBL4426783
• AKOS015840203
• 15455-80-8
• DTXSID60659876
• CS-0183059
• (1R,3AS,3BS,7S,9AR,9BS,11AR)-9A,11A-DIMETHYL-1-[(2R)-6-METHYLHEPTAN-2-YL]-1H,2H,3H,3AH,3BH,4H,6H,7H,8H,9H,9BH,10H,11H-CYCLOPENTA[A]PHENANTHREN-7-YL HEXYL CARBONATE
• DB-257654
• FKPRFOWGXDAFNL-DYQRUOQXSA-N

• MDL： MFCD00059504
• Inchi： 1S/C34H58O3/c1-7-8-9-10-22-36-32(35)37-27-18-20-33(5)26(23-27)14-15-28-30-17-16-29(25(4)13-11-12-24(2)3)34(30,6)21-19-31(28)33/h14,24-25,27-31H,7-13,15-23H2,1-6H3/t25-,27+,28+,29-,30+,31+,33+,34-/m1/s1
• InChI Key： FKPRFOWGXDAFNL-DYQRUOQXSA-N
• SMILES： O(C(=O)OCCCCCC)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 514.43900
• Monoisotopic Mass: 514.43859571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 37
• Rotatable Bond Count: 13
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 11.9
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 584.3±20.0 °C at 760 mmHg
• Flash Point: 143.4±15.9 °C
• PSA: 35.53000
• LogP: 10.12990
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Cholesterol Hexyl Carbonate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better